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Compound of Interest

Compound Name:
Bis(benzonitrile)dichloroplatinum(II

)

Cat. No.: B078230 Get Quote

Essential Safety and Handling Guide for
Bis(benzonitrile)dichloroplatinum(II)
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Bis(benzonitrile)dichloroplatinum(II). It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management

of this chemical in a laboratory setting.

Chemical Identifier:

Name: Bis(benzonitrile)dichloroplatinum(II)

CAS Number: 14873-63-3

Molecular Formula: PtCl₂[(C₆H₅)(CN)]₂

Hazard Identification and Classification
Bis(benzonitrile)dichloroplatinum(II) is a hazardous substance that requires careful

handling. The primary health hazards are summarized below.[1] It is classified as acutely toxic

and can be fatal if inhaled.[1][2] It is also toxic if swallowed or in contact with skin.[1][2]

Furthermore, it may cause allergic skin reactions, skin irritation, serious eye irritation, and may

lead to allergy or asthma-like symptoms if inhaled.[1][2][3]
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Hazard Classification GHS Category Signal Word

Acute Toxicity, Oral Category 3 Danger

Acute Toxicity, Dermal Category 3 Danger

Acute Toxicity, Inhalation Category 2 Danger

Respiratory Sensitization Category 1 Danger

Skin Sensitization Category 1 Warning

Skin Corrosion/Irritation Category 2 Warning

Serious Eye Damage/Irritation Category 2A Warning

Data sourced from multiple safety data sheets.[1][2][3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The use of appropriate

PPE acts as a critical barrier against chemical hazards.[4] For platinum compounds, studies

have shown that disposable coveralls and long-sleeved gloves are effective in reducing skin

exposure.[5]
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PPE Category Specification Rationale

Hand Protection

Double gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978

compliant).[6]

Prevents skin contact and

absorption.[1] Double gloving

provides an extra layer of

protection.

Body Protection

Disposable, polyethylene-

coated gown with a closed

back.[7][8]

Protects against splashes and

contamination of personal

clothing.

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[7][8]

Protects eyes and face from

splashes and airborne

particles.

Respiratory Protection

A NIOSH-certified N95

respirator or a powered air-

purifying respirator (PAPR) is

required, especially when

handling powders or if there is

a risk of dust formation.[6][7]

Prevents inhalation of the toxic

and sensitizing dust.[1]

Operational and Handling Plan
All work with Bis(benzonitrile)dichloroplatinum(II) must be conducted in a designated area,

preferably within a certified chemical fume hood to ensure adequate ventilation.[1][9]

Step-by-Step Handling Protocol:
Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. An emergency eyewash station and safety shower must be

readily accessible.[10]

Donning PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.

Handling the Chemical:

Use only the required amount of the substance.
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Avoid the formation of dust.[1]

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly after handling, even if gloves were worn.[1]

Doffing PPE: Remove PPE in a manner that avoids contamination. Dispose of single-use

PPE in the designated hazardous waste container.

Experimental Workflow Diagram
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Experimental Workflow for Handling Bis(benzonitrile)dichloroplatinum(II)

Preparation

Chemical Handling

Cleanup and Disposal

Verify Fume Hood Operation

Don All Required PPE

Weigh/Measure Compound

Perform Experiment

Close Container

Decontaminate Work Surface

Segregate and Label Waste

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Bis(benzonitrile)dichloroplatinum(II).
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Exposure Type First Aid Measures

Inhalation

Move the person to fresh air immediately. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][11]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][12]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill Response Protocol:
Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause the powder to

become airborne.

Contain: For minor spills, carefully sweep the solid material into a designated, labeled

container for hazardous waste, avoiding dust formation.[10]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Report: Report the spill to the Environmental Health and Safety (EHS) department.
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Disposal Plan
All waste containing Bis(benzonitrile)dichloroplatinum(II) is considered hazardous waste.

Step-by-Step Disposal Protocol:
Waste Segregation: Collect all contaminated materials, including unused chemicals,

contaminated PPE, and spill cleanup materials, in a dedicated and clearly labeled hazardous

waste container.[10] Do not mix with other waste streams.[10]

Container Management: Keep the waste container tightly sealed and store it in a cool, dry,

and well-ventilated area, away from incompatible materials.[10]

Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical

name: "Bis(benzonitrile)dichloroplatinum(II)".

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.[1] Never dispose of this

chemical down the drain or in regular trash.[10]

Disposal Decision Pathway
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Disposal Pathway for Bis(benzonitrile)dichloroplatinum(II) Waste

Waste Generation
(e.g., unused chemical, contaminated PPE)

Place in a Designated,
Labeled Hazardous Waste Container

Seal Container Tightly

Store in a Secure,
Well-Ventilated Area

Contact EHS for Pickup
and Disposal

Click to download full resolution via product page

Caption: A decision pathway for the proper disposal of waste containing

Bis(benzonitrile)dichloroplatinum(II).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

